![molecular formula C12H13N3O3S B7576489 2-[4-[(4,5-Dimethylthiophene-2-carbonyl)amino]pyrazol-1-yl]acetic acid](/img/structure/B7576489.png)
2-[4-[(4,5-Dimethylthiophene-2-carbonyl)amino]pyrazol-1-yl]acetic acid
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Overview
Description
2-[4-[(4,5-Dimethylthiophene-2-carbonyl)amino]pyrazol-1-yl]acetic acid, also known as DMTA-PA, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is a pyrazolylacetic acid derivative that has shown promising results in the treatment of several diseases.
Mechanism of Action
The mechanism of action of 2-[4-[(4,5-Dimethylthiophene-2-carbonyl)amino]pyrazol-1-yl]acetic acid is not fully understood. However, it has been suggested that this compound may exert its effects by inhibiting the activity of certain enzymes, such as cyclooxygenase-2 (COX-2) and phosphodiesterase 4 (PDE4). Inhibition of these enzymes can lead to a decrease in inflammation and tumor growth.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. In vitro studies have shown that this compound can inhibit the growth of cancer cells and reduce inflammation. In vivo studies have shown that this compound can reduce tumor growth and improve cognitive function in animal models of neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 2-[4-[(4,5-Dimethylthiophene-2-carbonyl)amino]pyrazol-1-yl]acetic acid in lab experiments is its versatility. This compound can be easily modified to create derivatives with different properties. However, one limitation of using this compound is its low solubility in water, which can make it difficult to use in certain experiments.
Future Directions
There are several future directions for research on 2-[4-[(4,5-Dimethylthiophene-2-carbonyl)amino]pyrazol-1-yl]acetic acid. One direction is to further investigate the mechanism of action of this compound and its derivatives. Another direction is to explore the potential applications of this compound in other fields, such as material science. Additionally, research can be done to optimize the synthesis method of this compound to improve its yield and purity.
In conclusion, this compound is a chemical compound that has shown promising results in scientific research. Its potential applications in medicine, agriculture, and material science make it an attractive compound for further study. By understanding the synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions of this compound, we can gain a better understanding of its potential and limitations.
Synthesis Methods
2-[4-[(4,5-Dimethylthiophene-2-carbonyl)amino]pyrazol-1-yl]acetic acid can be synthesized by reacting 4,5-dimethyl-2-thiophenecarboxylic acid with hydrazine hydrate, followed by reaction with 4-bromo-1H-pyrazole-3-carboxylic acid. The resulting product is then treated with sodium hydroxide to obtain the final product, this compound.
Scientific Research Applications
2-[4-[(4,5-Dimethylthiophene-2-carbonyl)amino]pyrazol-1-yl]acetic acid has been extensively studied for its potential applications in various fields, including medicine, agriculture, and material science. In medicine, this compound has shown promising results in the treatment of cancer, inflammation, and neurodegenerative diseases. In agriculture, this compound has been shown to have herbicidal and fungicidal properties. In material science, this compound has been used as a building block for the synthesis of novel materials.
properties
IUPAC Name |
2-[4-[(4,5-dimethylthiophene-2-carbonyl)amino]pyrazol-1-yl]acetic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H13N3O3S/c1-7-3-10(19-8(7)2)12(18)14-9-4-13-15(5-9)6-11(16)17/h3-5H,6H2,1-2H3,(H,14,18)(H,16,17) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XCJNVWWPXPIKOQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(SC(=C1)C(=O)NC2=CN(N=C2)CC(=O)O)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H13N3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
279.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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